2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate
Description
The compound "2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate" is a zwitterionic salt comprising a cationic trimethylazanium group linked via an oxyethyl chain to an (E)-configured α,β-unsaturated enoyl ester. The enoyl moiety is substituted with a cyano group and a 4-(diethylamino)phenyl ring, while the benzoate anion balances the charge. The E-configuration of the enoyl group likely stabilizes the molecule through conjugation, a feature shared with structurally related compounds .
Properties
CAS No. |
68072-51-5 |
|---|---|
Molecular Formula |
C26H33N3O4 |
Molecular Weight |
451.6 g/mol |
IUPAC Name |
2-[(E)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoyl]oxyethyl-trimethylazanium;benzoate |
InChI |
InChI=1S/C19H28N3O2.C7H6O2/c1-6-21(7-2)18-10-8-16(9-11-18)14-17(15-20)19(23)24-13-12-22(3,4)5;8-7(9)6-4-2-1-3-5-6/h8-11,14H,6-7,12-13H2,1-5H3;1-5H,(H,8,9)/q+1;/p-1/b17-14+; |
InChI Key |
MDPBZXSFUKWDCM-KLSJZZFUSA-M |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-] |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OCC[N+](C)(C)C.C1=CC=C(C=C1)C(=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs with Cyano-Enoyl Esters
Ethyl 2-cyano-3-(2,4-dimethoxyphenyl)prop-2-enoate ()
- Structure: Features a methoxy-substituted phenyl ring instead of diethylamino. The E-configuration is conserved, and the ester group is ethyl rather than oxyethyl-trimethylazanium.
- Properties: Methoxy groups are electron-donating but less polar than diethylamino, reducing solubility in polar solvents. The absence of a cationic group limits water solubility compared to the target compound.
- Synthesis : Prepared via microwave-assisted condensation, suggesting the target compound could be synthesized using similar methods with tailored aldehydes .
Methyl 2-[[(E)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoate ()
- Structure : Includes an isopropoxy phenyl substituent and an amide linkage to a benzoate.
- The amide linkage may enhance thermal stability but reduce hydrolytic susceptibility relative to the ester in the target compound .
Compounds with Trimethylazanium Moieties
2-[hydroxy-[(2R)-3-hydroxy-2-[(9E,12E)-octadeca-9,12-dienoyl]oxypropoxy]phosphoryl]oxyethyl-trimethylazanium ()
- Structure : Contains a phospholipid-like chain with unsaturated fatty acids and a trimethylazanium group.
- In contrast, the target compound’s aromatic and cyano groups favor π-π interactions and dipole-based binding .
(2-{[(2R)-2,3-bis(tetracosanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium ()
- Structure : Features long alkyl chains and a phosphonate group.
- Properties: High hydrophobicity limits aqueous solubility, whereas the target compound’s benzoate anion and diethylamino group enhance solubility in both polar and nonpolar media .
Substituent Effects on Reactivity and Stability
- Diethylamino vs. Methoxy Groups: The diethylamino group in the target compound is a stronger electron donor than methoxy (), which may increase the electrophilicity of the enoyl group, enhancing reactivity in Michael additions or nucleophilic substitutions .
- Cationic Azanium vs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
